Cas no 1805628-96-9 (2-Cyano-3-ethyl-4-mercaptobenzenesulfonyl chloride)

• Product Name: 2-Cyano-3-ethyl-4-mercaptobenzenesulfonyl chloride
• CAS No: 1805628-96-9
• MF: C₉H₈ClNO₂S₂
• MW: 261.74831867218
• CID: 5010468
• Update Time: 2025-06-12

2-Cyano-3-ethyl-4-mercaptobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-ethyl-4-mercaptobenzenesulfonyl chloride

• Inchi： 1S/C9H8ClNO2S2/c1-2-6-7(5-11)9(15(10,12)13)4-3-8(6)14/h3-4,14H,2H2,1H3
• InChI Key： KRQKRYRZHYLIKX-UHFFFAOYSA-N
• SMILES： ClS(C1=CC=C(C(=C1C#N)CC)S)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 367
• XLogP3: 2.6
• Topological Polar Surface Area: 67.3

Additional information on 2-Cyano-3-ethyl-4-mercaptobenzenesulfonyl chloride

Introduction to 2-Cyano-3-ethyl-4-mercaptobenzenesulfonyl chloride (CAS No. 1805628-96-9)

2-Cyano-3-ethyl-4-mercaptobenzenesulfonyl chloride (CAS No. 1805628-96-9) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which includes a cyano group, an ethyl substituent, a mercapto group, and a sulfonyl chloride moiety. These functional groups endow the compound with a wide range of chemical reactivity and potential applications.

The cyano group in 2-Cyano-3-ethyl-4-mercaptobenzenesulfonyl chloride is known for its high electron-withdrawing properties, making it an excellent leaving group in various nucleophilic substitution reactions. This characteristic is particularly useful in the synthesis of complex organic molecules and pharmaceutical intermediates. Recent studies have explored the use of cyano-containing compounds in the development of novel drugs, where the cyano group can enhance the metabolic stability and bioavailability of the final product.

The ethyl substituent in 2-Cyano-3-ethyl-4-mercaptobenzenesulfonyl chloride provides additional steric and electronic effects that can influence the reactivity and selectivity of the compound in different chemical reactions. Ethyl groups are commonly used in organic synthesis to modulate the electronic properties of molecules, thereby facilitating specific transformations. In pharmaceutical research, ethyl-substituted compounds are often evaluated for their potential as prodrugs or as intermediates in drug synthesis.

The mercapto group (SH) is a key functional group in 2-Cyano-3-ethyl-4-mercaptobenzenesulfonyl chloride. Mercapto groups are highly reactive and can participate in various chemical reactions, including thiol-disulfide exchange, Michael addition, and S-Nucleophilic substitution reactions. These reactions are crucial in the synthesis of thioethers, disulfides, and other sulfur-containing compounds. In biological systems, mercapto groups play important roles in protein structure and function, making them valuable targets for drug design and development.

The sulfonyl chloride moiety in 2-Cyano-3-ethyl-4-mercaptobenzenesulfonyl chloride is a highly reactive electrophilic functional group that can undergo nucleophilic substitution reactions with a variety of nucleophiles. Sulfonyl chlorides are widely used as coupling agents in organic synthesis to form sulfonamides and other sulfur-containing derivatives. In pharmaceutical research, sulfonyl chlorides are often employed to introduce sulfonamide functionalities into drug molecules, which can enhance their pharmacological properties such as solubility, stability, and biological activity.

Recent advancements in computational chemistry have enabled researchers to predict the reactivity and selectivity of 2-Cyano-3-ethyl-4-mercaptobenzenesulfonyl chloride with high accuracy. Quantum mechanical calculations have provided insights into the electronic structure and reactivity patterns of this compound, guiding experimental efforts towards more efficient synthetic routes. For example, density functional theory (DFT) studies have shown that the presence of the cyano and mercapto groups significantly influences the reactivity of the sulfonyl chloride moiety, making it an ideal candidate for targeted chemical transformations.

In the context of pharmaceutical research, 2-Cyano-3-ethyl-4-mercaptobenzenesulfonyl chloride has shown promise as an intermediate in the synthesis of potential therapeutic agents. Its unique combination of functional groups allows for the design of molecules with tailored pharmacological properties. For instance, derivatives of this compound have been explored for their anti-inflammatory and anticancer activities. Preclinical studies have demonstrated that certain sulfonamide derivatives derived from 2-Cyano-3-ethyl-4-mercaptobenzenesulfonyl chloride exhibit potent inhibitory effects on specific enzymes involved in inflammatory pathways and cancer cell proliferation.

Beyond pharmaceutical applications, 2-Cyano-3-ethyl-4-mercaptobenzenesulfonyl chloride has also found use in materials science. The compound's ability to form stable covalent bonds through its reactive functional groups makes it suitable for the synthesis of advanced materials such as polymers and coatings. Recent research has focused on developing novel polymer architectures using this compound as a building block, with applications ranging from biomedical devices to electronic materials.

In conclusion, 2-Cyano-3-ethyl-4-mercaptobenzenesulfonyl chloride (CAS No. 1805628-96-9) is a multifunctional organic compound with significant potential across various scientific disciplines. Its unique combination of cyano, ethyl, mercapto, and sulfonyl chloride functional groups provides a rich platform for chemical exploration and innovation. As research continues to advance, it is likely that new applications and derivatives of this compound will emerge, further expanding its impact on fields such as organic synthesis, pharmaceutical development, and materials science.